Cas no 610802-19-2 (N,N-dimethyl-4-(piperazine-1-carbonyl)aniline)

• Product Name: N,N-dimethyl-4-(piperazine-1-carbonyl)aniline
• CAS No: 610802-19-2
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• MDL: MFCD09934596
• CID: 2103261
• PubChem ID: 23461679
• Update Time: 2025-06-08

N,N-dimethyl-4-(piperazine-1-carbonyl)aniline Chemical and Physical Properties

Names and Identifiers

• [4-(dimethylamino)phenyl]-1-piperazinylMethanone
• N,N-dimethyl-4-(piperazine-1-carbonyl)aniline
• SCHEMBL1374701
• 610802-19-2
• 1-[(4-dimethylaminophenyl)-carbonyl]piperazine
• DA-31772
• [4-(dimethylamino)phenyl]-piperazin-1-ylmethanone
• (4-(Dimethylamino)phenyl)(piperazin-1-yl)methanone
• GS3329
• F1908-1044
• AKOS000178522
• MFCD09934596

• MDL： MFCD09934596
• Inchi： 1S/C13H19N3O/c1-15(2)12-5-3-11(4-6-12)13(17)16-9-7-14-8-10-16/h3-6,14H,7-10H2,1-2H3
• InChI Key： XNELEOAVITVYRL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N(C)C)N1CCNCC1

Computed Properties

• Exact Mass: 233.152812238Da
• Monoisotopic Mass: 233.152812238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on N,N-dimethyl-4-(piperazine-1-carbonyl)aniline

N,N-Dimethyl-4-(Piperazine-1-Carbonyl)Aniline: A Comprehensive Overview

N,N-Dimethyl-4-(Piperazine-1-Carbonyl)Aniline (CAS No. 610802-19-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPCA, is a derivative of aniline and piperazine, featuring a unique combination of aromatic and heterocyclic functionalities. The chemical structure of DMPCA includes a piperazine ring attached to an aniline moiety via a carbonyl group, with two methyl groups further enhancing its chemical properties.

The CAS Number 610802-19-2 is a unique identifier assigned by the Chemical Abstracts Service (CAS) to ensure precise and unambiguous reference to this specific compound in scientific literature and databases. This identifier is crucial for researchers and professionals in the pharmaceutical industry to access detailed information about DMPCA's properties, synthesis methods, and potential applications.

N,N-Dimethyl-4-(Piperazine-1-Carbonyl)Aniline has garnered attention due to its potential therapeutic properties. Recent studies have explored its role in the development of novel drugs for various diseases. One notable area of research is its use as a scaffold for designing small molecules that can modulate specific biological targets. For instance, DMPCA has been investigated for its ability to interact with G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders, cardiovascular diseases, and cancer.

In the context of medicinal chemistry, DMPCA serves as a valuable building block for the synthesis of more complex molecules. Its structural features, particularly the piperazine ring and the aromatic aniline group, provide multiple points for functionalization and modification. This flexibility allows chemists to tailor the compound to achieve desired pharmacological properties, such as increased potency, selectivity, and bioavailability.

Recent advancements in computational chemistry have further enhanced our understanding of DMPCA's behavior at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational stability, solubility, and interactions with biological targets. These computational tools are essential for optimizing the design of DMPCA-based drugs and predicting their in vivo performance.

The synthesis of N,N-Dimethyl-4-(Piperazine-1-Carbonyl)Aniline involves several well-established chemical reactions. One common approach is the reaction between 4-chloroacetanilide and N,N-dimethylpiperazine in the presence of a base such as potassium carbonate. This method yields high purity DMPCA with good yields, making it suitable for large-scale production in industrial settings. Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact.

In terms of pharmacological activity, DMPCA has shown promising results in preclinical studies. It has been evaluated for its anti-inflammatory properties, demonstrating significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, DMPCA has exhibited neuroprotective effects in animal models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions like Alzheimer's disease and Parkinson's disease.

The safety profile of N,N-Dimethyl-4-(Piperazine-1-Carbonyl)Aniline is an important consideration for its use in pharmaceutical applications. Preclinical toxicity studies have indicated that DMPCA is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Current research on DMPCA is focused on expanding its therapeutic applications beyond its initial uses. Ongoing studies are exploring its potential as an antiviral agent against emerging viral infections, including coronaviruses. Preliminary data suggest that DMPCA can interfere with viral replication by targeting specific viral proteins or host cell pathways involved in viral entry and replication.

In conclusion, N,N-Dimethyl-4-(Piperazine-1-Carbonyl)Aniline (CAS No. 610802-19-2) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutics. As research continues to uncover new insights into its mechanisms of action and potential uses, DMPCA is poised to play a significant role in advancing medical treatments for various diseases.